N-{4-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]phenyl}-2-pyridinecarboxamide

• IUPAC Name: N-[4-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C21H16N4O2/c1-14-6-2-3-7-17(14)21-24-19(25-27-21)15-9-11-16(12-10-15)23-20(26)18-8-4-5-13-22-18/h2-13H,1H3,(H,23,26)
• InChI Key: BFQUEBBGNINYJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=N4
• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol

Description

The compound “N-{4-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]phenyl}-2-pyridinecarboxamide” is a complex organic molecule. It contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), an oxadiazole ring (a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom), and a phenyl ring (a six-membered ring with six carbon atoms, also known as a benzene ring). The presence of these rings suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography. Unfortunately, without specific data, I can’t provide a detailed analysis of this compound’s molecular structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various experimental techniques. These might include determining its melting point, boiling point, solubility in various solvents, and its stability under various conditions.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information, it’s difficult to provide a detailed safety profile for this compound.

Future Directions

The future directions for research on this compound would likely depend on its observed properties and activities. If it shows promising biological activity, for example, it might be further developed as a drug candidate.